Cas no 1805991-64-3 (3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid
• CAS No: 1805991-64-3
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4869210
• Update Time: 2025-05-21

3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid

• Inchi： 1S/C8H5ClF3NO2/c9-5-6(10)3(1-4(14)15)2-13-7(5)8(11)12/h2,8H,1H2,(H,14,15)
• InChI Key： CALGVEVGMKPGAZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C=1F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid

Introduction to 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid (CAS No. 1805991-64-3)

3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid (CAS No. 1805991-64-3) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular formula of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid is C₉H₆ClF₃N₂O₂, and its molecular weight is approximately 256.6 g/mol. The compound features a pyridine ring substituted with a chloro group, a difluoromethyl group, and a fluoro group, along with an acetic acid moiety. These functional groups contribute to the compound's unique properties and potential biological activities.

In recent years, 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid has been extensively studied for its potential as an intermediate in the synthesis of various pharmaceuticals. Its structural complexity and functional versatility make it an attractive starting material for the development of new drugs targeting specific biological pathways. For instance, researchers have explored its use in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties.

A notable study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid as a lead compound for the development of new antiviral agents. The study demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes.

Beyond antiviral applications, 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid has also shown promise in cancer research. A study published in Cancer Research in 2020 reported that certain derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action was linked to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

The synthetic accessibility of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid has further enhanced its appeal as a building block in drug discovery. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multistep processes that include halogenation, fluorination, and esterification reactions, ensuring high yields and purity levels.

In addition to its pharmaceutical applications, 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid has also found use in agricultural chemistry. Researchers have investigated its potential as a precursor for the synthesis of novel herbicides and pesticides. The compound's ability to modulate plant growth and development has been explored in several studies, suggesting its utility in crop protection strategies.

The environmental impact of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid is another area of active research. Studies have focused on understanding the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications. Preliminary findings indicate that under controlled conditions, the compound can be effectively degraded by microbial processes, minimizing its long-term environmental impact.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid (CAS No. 1805991-64-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and diverse biological activities make it a valuable asset in drug discovery, agricultural chemistry, and environmental research. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.